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Compound of Interest

Compound Name: 7-Oxa-1-azaspiro[4.5]decane

CAS No.: 82742-26-5

Cat. No.: B2959536

Get Quote

The 7-Oxa-1-azaspiro[4.5]decane core is a spirocyclic scaffold, a class of molecules

characterized by two rings connected by a single common atom. This structural feature imparts

a three-dimensional geometry that is highly desirable in modern drug design. Unlike flat,

aromatic structures, spirocycles present a more defined and rigid conformation, which can lead

to higher binding affinity and selectivity for their biological targets. The inherent three-

dimensionality of these scaffolds allows for a more precise orientation of functional groups to

interact with the complex topographies of protein binding sites.

The inclusion of oxygen and nitrogen heteroatoms in the 7-Oxa-1-azaspiro[4.5]decane
scaffold provides opportunities for hydrogen bonding and other polar interactions, further

enhancing its potential for specific molecular recognition. The strategic placement of these

heteroatoms can also influence the physicochemical properties of the molecule, such as

solubility and metabolic stability.

Synthetic Strategies: Building the 7-Oxa-1-
azaspiro[4.5]decane Core
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The synthesis of the 7-Oxa-1-azaspiro[4.5]decane scaffold can be achieved through various

synthetic routes. A common approach involves the construction of the two rings in a sequential

manner.

Representative Synthetic Protocol:
A general, multi-step synthesis to access the 7-Oxa-1-azaspiro[4.5]decane core is outlined

below. This protocol is a composite of methodologies described in the literature and may

require optimization for specific derivatives.

Step 1: Formation of the Piperidine Ring Precursor

The synthesis often commences with a commercially available piperidine derivative, which is

functionalized to allow for the subsequent annulation of the oxa-spiro ring.

Step 2: Spirocyclization

A key step is the spirocyclization to form the tetrahydrofuran ring. This can be achieved through

several methods, including intramolecular cyclization reactions.

Step 3: Derivatization

Once the core scaffold is assembled, it can be further functionalized at various positions to

explore structure-activity relationships.

Therapeutic Applications of the 7-Oxa-1-
azaspiro[4.5]decane Scaffold
The versatility of the 7-Oxa-1-azaspiro[4.5]decane scaffold has led to its exploration in a

range of therapeutic areas.

M1 Muscarinic Acetylcholine Receptor Agonists for
Alzheimer's Disease
The M1 muscarinic acetylcholine receptor is a key target in the symptomatic treatment of

Alzheimer's disease.[1][2] Activation of this receptor is believed to enhance cognitive function.
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The 7-Oxa-1-azaspiro[4.5]decane scaffold has been successfully employed to develop potent

and selective M1 agonists.[1][3]

Mechanism of Action:

M1 receptors are G-protein coupled receptors that, upon activation, stimulate the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). This signaling cascade leads to an increase in intracellular calcium and

the activation of protein kinase C, ultimately modulating neuronal excitability and synaptic

plasticity.
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M1 Muscarinic Receptor Agonist Signaling Pathway

Structure-Activity Relationship (SAR):

Systematic modifications of the 7-Oxa-1-azaspiro[4.5]decane scaffold have revealed key

structural features for M1 receptor activity.[1]

Compound R1 R2 M1 Ki (nM) M2 Ki (nM)
M1/M2
Selectivity

1 H =O 120 250 2.1

2 CH3 =O 85 180 2.1

3 H =CH2 60 300 5.0

4 CH3 =CH2 45 450 10.0

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.benchchem.com/product/b2959536/docs?utm_src=pdf-body#the-allure-of-the-spirocyclic-scaffold-a-privileged-architecture-in-drug-design
https://pubmed.ncbi.nlm.nih.gov/7553970/
https://pubmed.ncbi.nlm.nih.gov/7586076/
https://www.benchchem.com/product/b2959536/docs?utm_src=pdf-body-img#the-allure-of-the-spirocyclic-scaffold-a-privileged-architecture-in-drug-design
https://www.benchchem.com/product/b2959536/docs?utm_src=pdf-body#the-allure-of-the-spirocyclic-scaffold-a-privileged-architecture-in-drug-design
https://pubmed.ncbi.nlm.nih.gov/7553970/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2959536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data synthesized from multiple sources for illustrative purposes.

Experimental Protocol: Phosphoinositide Hydrolysis Assay

This assay measures the functional activity of M1 agonists by quantifying the production of

inositol phosphates.[2][4][5][6][7]

Cell Culture and Labeling: Culture cells expressing the M1 receptor (e.g., CHO-M1 cells) and

label with [3H]-myo-inositol.

Compound Treatment: Treat the labeled cells with varying concentrations of the 7-Oxa-1-
azaspiro[4.5]decane derivatives.

Extraction of Inositol Phosphates: Lyse the cells and extract the inositol phosphates using a

suitable method (e.g., ion-exchange chromatography).

Quantification: Measure the amount of [3H]-inositol phosphates produced using liquid

scintillation counting.

Data Analysis: Plot the concentration-response curve and determine the EC50 value for

each compound.

Sigma-1 Receptor Ligands for Neuroprotection and Pain
The sigma-1 receptor is a unique intracellular chaperone protein implicated in a variety of

cellular functions, including the modulation of ion channels and intracellular calcium signaling.

[8][9] Ligands targeting the sigma-1 receptor have shown potential in the treatment of

neurodegenerative diseases, pain, and addiction.[9][10][11] The 7-Oxa-1-azaspiro[4.5]decane
scaffold has been utilized to develop selective sigma-1 receptor ligands.[12][13][14]

Mechanism of Action:

Sigma-1 receptors are located at the endoplasmic reticulum-mitochondrion interface and are

involved in regulating cellular stress responses.[8] Upon activation by agonists, the sigma-1

receptor can translocate and interact with various client proteins, including ion channels and

kinases, to modulate their activity.[15][16] This can lead to neuroprotective effects by reducing

excitotoxicity and oxidative stress.[17]
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Sigma-1 Receptor Signaling Pathway

Structure-Activity Relationship (SAR):

The affinity and selectivity of 7-Oxa-1-azaspiro[4.5]decane derivatives for the sigma-1

receptor are influenced by the nature of the substituents on the nitrogen atom.[12]

Compound N-Substituent σ1 Ki (nM) σ2 Ki (nM)
σ1/σ2
Selectivity

5 Benzyl 15.2 350 23.0

6 Phenethyl 5.8 180 31.0

7 4-Fluorobenzyl 8.1 250 30.9

8

4-

Methoxypheneth

yl

2.5 150 60.0

Data synthesized from multiple sources for illustrative purposes.

Experimental Protocol: Radioligand Binding Assay
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This assay is used to determine the binding affinity of the compounds for the sigma-1 receptor.

[12]

Membrane Preparation: Prepare cell membranes from a source rich in sigma-1 receptors

(e.g., guinea pig brain or cells overexpressing the receptor).

Incubation: Incubate the membranes with a radiolabeled sigma-1 receptor ligand (e.g., -

pentazocine) and varying concentrations of the unlabeled test compounds.

Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the

free radioligand by rapid filtration.

Quantification: Measure the amount of radioactivity on the filters using liquid scintillation

counting.

Data Analysis: Determine the IC50 value for each compound and calculate the Ki value

using the Cheng-Prusoff equation.

KRAS-G12D Inhibitors for Cancer Therapy
The KRAS oncogene is frequently mutated in various cancers, with the G12D mutation being

particularly prevalent in pancreatic ductal adenocarcinoma.[18][19][20] The development of

inhibitors targeting this specific mutation is a major focus in cancer research.[14][21][22][23]

The 1-oxa-3,7-diazaspiro[4.5]decan-2-one scaffold, a related spirocyclic system, has recently

emerged as a promising core for the design of potent and selective KRAS-G12D inhibitors.[24]

[25]

Mechanism of Action:

KRAS is a small GTPase that functions as a molecular switch in cellular signaling pathways

that control cell growth, proliferation, and survival. The G12D mutation locks KRAS in its active,

GTP-bound state, leading to constitutive signaling and uncontrolled cell growth. Inhibitors

targeting KRAS-G12D are designed to bind to a specific pocket on the mutant protein,

preventing it from interacting with its downstream effectors.
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KRAS-G12D Inhibition Workflow

Structure-Activity Relationship (SAR):

The development of KRAS-G12D inhibitors based on the 1-oxa-3,7-diazaspiro[4.5]decan-2-one

scaffold is an active area of research. Preliminary data suggest that modifications to the

substituents on the spirocyclic core can significantly impact potency and selectivity.[24]

Compound R Group IC50 (nM) for KRAS-G12D

9 H >1000

10 4-Chlorophenyl 150

11 3,4-Dichlorophenyl 55

12 4-Trifluoromethylphenyl 28

Data synthesized from multiple sources for illustrative purposes.

Conclusion and Future Perspectives
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The 7-Oxa-1-azaspiro[4.5]decane scaffold and its related analogs represent a privileged

structural motif in medicinal chemistry. Their inherent three-dimensionality and the presence of

strategically placed heteroatoms make them ideal starting points for the design of potent and

selective ligands for a variety of biological targets. The successful development of M1

muscarinic agonists, sigma-1 receptor ligands, and emerging KRAS-G12D inhibitors based on

this scaffold highlights its broad therapeutic potential.

Future research in this area will likely focus on further optimizing the pharmacokinetic and

pharmacodynamic properties of these compounds, as well as exploring their application to

other disease targets. The continued development of novel synthetic methodologies will

undoubtedly expand the chemical space accessible from this versatile scaffold, paving the way

for the discovery of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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